6-(2-Iodophenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H9IN4S
• Molecular Weight: 404.2 g/mol
• IUPAC Name: 6-(2-iodophenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H9IN4S/c16-12-9-5-4-8-11(12)14-19-20-13(17-18-15(20)21-14)10-6-2-1-3-7-10/h1-9H
• InChI Key: RPFFQWPFQROHJF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4I

Description

6-(2-Iodophenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic organic compound that belongs to the class of thiadiazoles and triazoles. The compound has shown promising results in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 6-(2-Iodophenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
The compound has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis, inhibit angiogenesis, and reduce inflammation. The compound has also been found to have a positive effect on the immune system, enhancing its ability to fight against infections and diseases.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has shown good stability under various conditions. However, the compound has certain limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 6-(2-Iodophenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include:
1. Investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and other neurodegenerative disorders.
2. Further exploration of the compound's mechanism of action and its interaction with various enzymes and proteins.
3. Development of new synthesis methods to improve the yield and purity of the compound.
4. Investigation of the compound's potential as a diagnostic tool for various diseases.
5. Evaluation of the compound's toxicity and safety profile in vivo.
6. Development of new derivatives and analogs of the compound with improved pharmacological properties.
Conclusion:
In conclusion, 6-(2-Iodophenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising chemical compound with significant potential in various fields, particularly in medicinal chemistry. The compound has shown significant antimicrobial, antifungal, and anticancer activity, as well as potential therapeutic applications in Alzheimer's disease and other neurodegenerative disorders. Further research is needed to fully understand the compound's mechanism of action and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 6-(2-Iodophenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-iodoaniline, phenyl isothiocyanate, and triethylorthoformate in the presence of a catalyst. The reaction proceeds through an intermediate compound, which is then converted into the final product through a series of chemical reactions.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant antimicrobial, antifungal, and anticancer activity. The compound has also shown promising results in the treatment of Alzheimer's disease and other neurodegenerative disorders.